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Compound of Interest

Compound Name: I-Menthyl acrylate

Cat. No.: B6317222

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for
the proper handling of I-Menthyl acrylate in a laboratory and drug development setting. Due to
the limited availability of specific toxicological data for I-Menthyl acrylate, this document
leverages data from structurally related acrylate compounds, primarily methyl acrylate, to
provide a comprehensive safety profile. All personnel should handle this chemical with care,
adhering to the precautionary measures outlined herein.

Physicochemical and Toxicological Profile

I-Menthyl acrylate is an ester of menthol and acrylic acid. Its toxicological profile is largely
inferred from data on other acrylate esters, which are known to be irritants and sensitizers. The
following tables summarize the key physicochemical properties and available toxicological
data.

Table 1: Physicochemical Properties of I-Menthyl Acrylate and Related Acrylates
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Property I-Menthyl Acrylate Methyl Acrylate
CAS Number 4835-96-5 96-33-3

Molecular Formula C13H2202 CaHeO2

Molecular Weight 210.31 g/mol 86.09 g/mol

Boiling Point 111-112.5°C (at 12 Torr)[1] 80°C

Density 0.927 g/cm3[1] 0.956 g/cm? (at 25°C)
Refractive Index 1.4628 (at 20°C)[1] Not Available

Flash Point Not Available 27°F

Solubility in Water Not Available Slightly soluble

Table 2: Summary of Toxicological Data
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Classification/Rem

Endpoint Result Species
arks
Virtually nontoxic after
o LD50: > 2,000 a single ingestion. No
Acute Oral Toxicity Rat )
mg/kg[2] mortality was
observed.[2]
Virtually nontoxic after
o LD50: > 5,000 _ _
Acute Dermal Toxicity Rat a single skin contact.
mg/kg[2]
[2]
) Of moderate toxicity
Acute Inhalation LC50: >5.16 mg/L (4
o Rat after short-term
Toxicity h)[2] ) ]
inhalation (aerosol).[2]
) o ) ) Causes skin irritation.
Skin Irritation Irritant[2] Rabbit 2]
o _ _ Causes serious eye
Eye Irritation Irritant[2] Rabbit

irritation.[2]

Respiratory Irritation

May cause respiratory

irritation[2]

Not Applicable

Assessment of STOT
single: Causes
temporary irritation of

the respiratory tract.[2]

Skin Sensitization

Non-sensitizing[2]

Guinea Pig

There is no evidence
of a skin-sensitizing
potential (Buehler
test).[2]

Mutagenicity

No genotoxic

potential[2]

Not Applicable

Based on in vitro and
in vivo tests on related

substances.

Carcinogenicity

No indication of a

carcinogenic effect[2]

Not Applicable

Based on animal
studies with related

substances.

Reproductive Toxicity

No indication of a

fertility impairing

Not Applicable

Based on animal

studies with related
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effect[2] substances.

Hazard Classification and Precautionary Measures

Based on the available data, I-Menthyl acrylate is classified as a hazardous substance. The
following GHS hazard statements apply:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

e H400: Very toxic to aquatic life.[2]

e H411: Toxic to aquatic life with long lasting effects.[2]

Precautionary Statements (Prevention):

P261: Avoid breathing mist or vapour or spray.[2]

P264: Wash contaminated body parts thoroughly after handling.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves and eye protection or face protection.[2]
Precautionary Statements (Response):
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]
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e P312: Call a POISON CENTER or physician if you feel unwell.[2]

e P332 + P313: If skin irritation occurs: Get medical attention.[2]

o P337 + P313: If eye irritation persists: Get medical attention.[2]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[2]
e P391: Collect spillage.[2]

Experimental Protocols

The toxicological data presented are based on standardized testing guidelines, primarily from
the Organisation for Economic Co-operation and Development (OECD). Below are summaries
of the methodologies for key experiments.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

o Principle: This test determines the potential of a substance to cause irreversible (corrosion)
or reversible (irritation) skin damage.

o Methodology:
o Asingle, healthy young adult albino rabbit is used for the initial test.
o Approximately 24 hours before the test, the fur on the animal's back is clipped.

o A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small
area of skin (approximately 6 cm?2) under a gauze patch.

o The exposure duration is 4 hours. After exposure, the patch and residual test substance
are removed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal. If effects persist, observations may continue up to 14 days.
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o If a corrosive effect is not observed, the test is confirmed using up to two additional
animals.

e Scoring: Skin reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction) for
both erythema and edema.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

e Principle: This test assesses the potential of a substance to produce irritation or corrosion
when applied to the eye.

» Methodology:
o Asingle, healthy young adult albino rabbit is used.

o The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival
sac of one eye. The other eye remains untreated and serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge).

e Scoring: Ocular lesions are scored based on a standardized system.

Skin Sensitization: Buehler Test (Based on OECD
Guideline 406)

 Principle: This test evaluates the potential of a substance to induce skin sensitization
(allergic contact dermatitis).

e Methodology:
o Young adult guinea pigs are used.

o Induction Phase: The test substance is applied topically to the skin of the test group
animals three times over a two-week period. The control group is treated with the vehicle
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only.

o Challenge Phase: Two weeks after the last induction application, both the test and control
groups are challenged with a topical application of the test substance at a non-irritating
concentration.

o The skin reactions at the challenge sites are observed at 24 and 48 hours after patch
removal and scored for erythema and edema.

o Evaluation: A substance is considered a sensitizer if the incidence and severity of skin
reactions in the test group are significantly greater than in the control group.

Mechanisms of Toxicity and Signaling Pathways

Acrylates are known to cause skin irritation and sensitization through specific molecular
pathways. The following diagrams illustrate the key events in these processes.

Experimental Workflow for Skin Sensitization

Assessment
Buehler Test Workflow for Skin Sensitization

Adverse Outcome Pathway for Skin Sensitization

The process of skin sensitization by chemicals like acrylates can be described by an Adverse
Outcome Pathway (AOP), which outlines the sequence of events from the initial molecular
interaction to the final adverse effect.

Adverse Outcome Pathway for Skin Sensitization

Safe Handling and Emergency Procedures

« Engineering Controls: Handle I-Menthyl acrylate in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation exposure.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep containers tightly closed.

o Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the
spill with an inert absorbent material. Collect the absorbed material into a suitable container
for disposal.

o First Aid:

[¢]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

By understanding the potential hazards and adhering to the safety protocols outlined in this
guide, researchers, scientists, and drug development professionals can handle I-Menthyl
acrylate safely and effectively in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-I-menthyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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